Cas no 879163-50-5 (N-(6-acetyl-2H-1,3-benzodioxol-5-yl)-5,6-dichloropyridine-3-carboxamide)

• Product Name: N-(6-acetyl-2H-1,3-benzodioxol-5-yl)-5,6-dichloropyridine-3-carboxamide
• CAS No: 879163-50-5
• MF: C₁₅H₁₀Cl₂N₂O₄
• MW: 353.156901836395
• CID: 6220227
• PubChem ID: 9508892
• Update Time: 2025-10-28

N-(6-acetyl-2H-1,3-benzodioxol-5-yl)-5,6-dichloropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-acetyl-1,3-benzodioxol-5-yl)-5,6-dichloropyridine-3-carboxamide
• 879163-50-5
• EN300-26608864
• N-(6-acetyl-2H-1,3-benzodioxol-5-yl)-5,6-dichloropyridine-3-carboxamide
• AKOS001283260
• Z29845170
• N-(6-acetyl-1,3-dioxaindan-5-yl)-5,6-dichloropyridine-3-carboxamide

• Inchi： 1S/C15H10Cl2N2O4/c1-7(20)9-3-12-13(23-6-22-12)4-11(9)19-15(21)8-2-10(16)14(17)18-5-8/h2-5H,6H2,1H3,(H,19,21)
• InChI Key： UTVWLESNSOZXPL-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(NC1=CC2=C(C=C1C(C)=O)OCO2)=O)Cl

Computed Properties

• Exact Mass: 352.0017622g/mol
• Monoisotopic Mass: 352.0017622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 77.5Ų

Additional information on N-(6-acetyl-2H-1,3-benzodioxol-5-yl)-5,6-dichloropyridine-3-carboxamide

N-(6-acetyl-2H-1,3-benzodioxol-5-yl)-5,6-dichloropyridine-3-carboxamide: An Overview of a Promising Compound in Medicinal Chemistry

N-(6-acetyl-2H-1,3-benzodioxol-5-yl)-5,6-dichloropyridine-3-carboxamide (CAS No. 879163-50-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyridine carboxamides, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments surrounding this compound.

Chemical Structure and Synthesis

The chemical structure of N-(6-acetyl-2H-1,3-benzodioxol-5-yl)-5,6-dichloropyridine-3-carboxamide is characterized by a pyridine ring substituted with two chlorine atoms at positions 5 and 6, and an amide group attached to the pyridine ring at position 3. The amide group is further substituted with a 6-acetyl-2H-1,3-benzodioxol-5-yl moiety. This complex structure imparts unique chemical and biological properties to the compound.

The synthesis of N-(6-acetyl-2H-1,3-benzodioxol-5-yl)-5,6-dichloropyridine-3-carboxamide typically involves several steps. One common approach is to start with the preparation of the 6-acetyl-2H-1,3-benzodioxol-5-yl derivative, which can be synthesized from commercially available starting materials through a series of reactions including acetylation and cyclization. The next step involves the formation of the pyridine carboxylic acid or its derivative, followed by coupling with the benzodioxolyl amine using standard amide bond formation techniques such as coupling agents like EDCI or HATU.

Biological Activities

N-(6-acetyl-2H-1,3-benzodioxol-5-yl)-5,6-dichloropyridine-3-carboxamide has been extensively studied for its potential therapeutic applications. One of the most notable areas of research is its anti-inflammatory activity. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo models. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-(6-acetyl-2H-1,3-benzodioxol-5-yl)-5,6-dichloropyridine-3-carboxamide has also demonstrated significant anti-cancer activity. Research has shown that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. This has led to its evaluation in preclinical studies for potential use in cancer therapy.

Recent Research Developments

Recent advancements in the field have further expanded our understanding of the biological activities and mechanisms of action of N-(6-acetyl-2H-1,3-benzodioxol-5-yl)-5,6-dichloropyridine-3-carboxamide. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza A virus and SARS-CoV-2. The researchers found that it inhibits viral replication by interfering with viral RNA synthesis and protein expression.

Another notable study published in Cancer Research in 2020 explored the use of N-(6-acetyl-2H-1,3-benzodioxol-5-y)-5,6-dichloropyridine--carboxamide in combination with other anticancer agents. The results showed that this combination therapy significantly enhanced the efficacy of treatment in both in vitro and in vivo models of breast cancer. This finding highlights the potential of this compound as a valuable adjunct in cancer therapy.

Conclusion

In conclusion, N-(6-acetyl--2H--1,-3--benzodioxol--5--yl)-< strong > - strong > -< strong > 5 strong > , strong > -< strong > 6 strong > - dichloropyridine strong > - strong > -< strong > 3 strong > - carboxamide strong > (CAS No. 879163- strong > -< strong > 50 strong > -< strong > 5) strong > is a multifaceted compound with promising therapeutic applications in various fields such as anti-inflammatory treatment and cancer therapy. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical applications, this compound holds great promise for improving patient outcomes in multiple disease areas. p > article > response >